4-Acetoxymethyl-2-acetylaminopyridine

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: (2-acetamidopyridin-4-yl)methyl acetate
• InChI: InChI=1S/C10H12N2O3/c1-7(13)12-10-5-9(3-4-11-10)6-15-8(2)14/h3-5H,6H2,1-2H3,(H,11,12,13)
• InChI Key: OKFYCHYPXPMKSL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=CC(=C1)COC(=O)C

Description

4-Acetoxymethyl-2-acetylaminopyridine is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Aminopyridin-4-yl)methanol (5.0 g, 40 mmol) was suspended in pyridine (20 mL), acetic anhydride (11 mL, 120 mmol) was added thereto under ice-cooling, and the mixture was stirred for 5 hours at room temperature. Ethyl acetate (150 mL) was added to the reaction mixture, and then the mixture was washed with water (150 mL), saturated aqueous sodium hydrogen carbonate solution (150 mL) and brine (150 mL) successively. The organic layer was dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The resulting solid was filtered off with hexane, then dried under reduced pressure at 40° C. to give 6.7 g of the title reference compound as a colorless solid. (Yield 79%)